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Compound of Interest

Compound Name: [2,2'-Bipyridine]-5-carboxylic acid

Cat. No.: B159150 Get Quote

An In-depth Technical Guide on [2,2'-Bipyridine]-5-carboxylic acid

This guide provides essential information on [2,2'-Bipyridine]-5-carboxylic acid, a

heterocyclic compound of significant interest to researchers and professionals in drug

development and materials science.

Core Molecular Data
[2,2'-Bipyridine]-5-carboxylic acid is a derivative of bipyridine, functionalized with a

carboxylic acid group. This modification allows for its use as a ligand in the synthesis of metal

complexes and metal-organic frameworks (MOFs).

Physicochemical Properties
The fundamental molecular properties of [2,2'-Bipyridine]-5-carboxylic acid are summarized

in the table below. These values are crucial for stoichiometric calculations in experimental

synthesis and for analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b159150?utm_src=pdf-interest
https://www.benchchem.com/product/b159150?utm_src=pdf-body
https://www.benchchem.com/product/b159150?utm_src=pdf-body
https://www.benchchem.com/product/b159150?utm_src=pdf-body
https://www.benchchem.com/product/b159150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₁₁H₈N₂O₂ [1][2]

Molecular Weight 200.19 g/mol [1]

Alternate Names 6-(Pyridin-2-yl)nicotinic acid [2]

CAS Number 1970-80-5 [2][3]

Experimental Protocols
Detailed experimental protocols involving [2,2'-Bipyridine]-5-carboxylic acid are highly

specific to the intended application. For instance, in the synthesis of a metal-organic

framework, a typical protocol would involve the dissolution of the acid in a suitable solvent,

followed by the addition of a metal salt under controlled temperature and pH conditions. The

resulting crystalline product would then be isolated, washed, and dried. For specific, validated

protocols, researchers should consult peer-reviewed literature relevant to their field of inquiry.

Visualizing Molecular Information
To provide a clear, hierarchical representation of the key molecular data for [2,2'-Bipyridine]-5-
carboxylic acid, the following diagram has been generated.
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Caption: Core molecular data for [2,2'-Bipyridine]-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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